Cas no 1538733-94-6 (5-amino-3-bromo-1-(oxolan-3-yl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(oxolan-3-yl)methyl-1,2-dihydropyridin-2-one
• CAS No: 1538733-94-6
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 6055428
• PubChem ID: 80501761
• Update Time: 2025-06-08

5-amino-3-bromo-1-(oxolan-3-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(oxolan-3-yl)methyl-1,2-dihydropyridin-2-one
• EN300-1107232
• AKOS019065947
• 5-amino-3-bromo-1-[(oxolan-3-yl)methyl]-1,2-dihydropyridin-2-one
• 1538733-94-6

• Inchi： 1S/C10H13BrN2O2/c11-9-3-8(12)5-13(10(9)14)4-7-1-2-15-6-7/h3,5,7H,1-2,4,6,12H2
• InChI Key： DXQGVMBTYLVECA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)CC1COCC1)N

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-3-bromo-1-(oxolan-3-yl)methyl-1,2-dihydropyridin-2-one

Introduction to 5-amino-3-bromo-1-(oxolan-3-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 1538733-94-6)

The compound 5-amino-3-bromo-1-(oxolan-3-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 1538733-94-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This compound, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceutical research and drug development. The presence of both amino and bromo substituents, coupled with the oxolanylmethyl moiety, provides a versatile platform for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of dihydropyridinone derivatives in medicinal chemistry due to their broad spectrum of biological activities. These derivatives are known for their structural stability and their ability to interact with various biological targets. The specific arrangement of functional groups in 5-amino-3-bromo-1-(oxolan-3-yl)methyl-1,2-dihydropyridin-2-one suggests potential roles as intermediates in the synthesis of more complex molecules with therapeutic implications.

One of the most compelling aspects of this compound is its structural flexibility, which allows for diverse derivatization strategies. The amino group can be further functionalized through acylation, alkylation, or amidation, while the bromo substituent offers opportunities for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more intricate molecular architectures, enabling the exploration of novel pharmacophores.

The oxolanylmethyl group introduces an additional layer of complexity, providing a chiral center that could be exploited for the development of enantiomerically pure compounds. Chiral drugs often exhibit improved pharmacological profiles due to their enhanced selectivity and reduced toxicity. Therefore, 5-amino-3-bromo-1-(oxolan-3-yl)methyl-1,2-dihydropyridin-2-one could serve as a valuable building block in the synthesis of chiral pharmaceuticals.

In the context of current research trends, this compound aligns well with the growing interest in developing small-molecule inhibitors targeting enzyme-catalyzed reactions. Dihydropyridinone derivatives have been shown to exhibit inhibitory activity against various enzymes involved in metabolic pathways and signal transduction cascades. The structural features of 5-amino-3-bromo-1-(oxolan-3-yl)methyl-1,2-dihydropyridin-2-one make it a promising candidate for further investigation as an enzyme inhibitor.

Moreover, the compound's potential as a scaffold for drug discovery is underscored by its ability to engage multiple binding sites on biological targets. This multitarget engagement strategy has become increasingly popular in drug development due to its ability to elicit synergistic effects and reduce the likelihood of resistance development. The versatility of 5-amino-3-bromo-1-(oxolan-3-yl)methyl-1,2-dihydropyridin-2-one makes it an attractive candidate for such multidrug-target approaches.

Recent advances in computational chemistry have also facilitated the rational design of novel heterocyclic compounds like 5-amino-3-bromo-1-(oxolan-3-ylmethyl)-1,2-dihydropyridin - 2 - one (CAS No. 1538733 - 94 - 6). Molecular modeling studies have been instrumental in predicting binding affinities and optimizing lead structures before experimental synthesis. These computational techniques have enabled researchers to identify promising candidates with minimal trial-and-error experimentation.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the dihydropyridinone core, followed by functional group interconversions to introduce the amino and bromo substituents. The incorporation of the oxolanylmethyl group requires careful consideration to ensure regioselectivity and high yields.

In conclusion,5-amino - 3 - bromo - 1 - (oxolan - 3 - ylmethyl) - 1 , 2 - dihydrop y ridin - 2 - one (CAS No . 1538733 - 94 - 6) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups and synthetic accessibility make it an excellent candidate for further exploration as a lead structure or intermediate in drug development . As research continues to uncover new applications for heterocyclic compounds , this molecule is poised to play a crucial role in advancing therapeutic strategies.